Cas no 716320-82-0 (Benzonitrile,4-(acetyloxy)-, N-oxide)
716320-82-0 structure
Product Name:Benzonitrile,4-(acetyloxy)-, N-oxide
CAS No:716320-82-0
MF:C9H7NO3
MW:177.156782388687
CID:558158
Update Time:2024-03-05
Benzonitrile,4-(acetyloxy)-, N-oxide Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile,4-(acetyloxy)-, N-oxide
- Benzonitrile, 4-(acetyloxy)-, N-oxide (9CI)
- Benzonitrile, 4-(acetyloxy)-, N-oxide
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- Inchi: 1S/C9H7NO3/c1-7(11)13-9-4-2-8(3-5-9)6-10-12/h2-5H,1H3
- InChI Key: VTVZGOBRSMMXPB-UHFFFAOYSA-N
- SMILES: C(#[N+][O-])C1=CC=C(OC(C)=O)C=C1
Computed Properties
- Exact Mass: 177.043
- Monoisotopic Mass: 177.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 57A^2
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
Benzonitrile,4-(acetyloxy)-, N-oxide Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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